![molecular formula C13H9ClF2N2O2 B5817950 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide](/img/structure/B5817950.png)
6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide
Overview
Description
6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide is a chemical compound with the molecular formula C14H9ClF2N2O2. It is also known as PF-06751979 and is a potential therapeutic agent for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide is not fully understood. However, it has been shown to inhibit the activity of a protein called PARP14, which is involved in various cellular processes such as inflammation and DNA repair.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide has anti-inflammatory effects and can reduce the expression of inflammatory cytokines. It has also been shown to induce cell death in cancer cells and reduce tumor growth. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide is its potential as a therapeutic agent for various diseases. However, its mechanism of action is not fully understood, which limits its use in certain experiments. Additionally, further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide. One direction is to further investigate its potential as a therapeutic agent for cancer, inflammation, and autoimmune diseases. Another direction is to study its effects on neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide involves the reaction of 4-(difluoromethoxy)aniline with 6-chloronicotinoyl chloride in the presence of a base. The reaction yields 6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide as a white solid.
Scientific Research Applications
6-chloro-N-[4-(difluoromethoxy)phenyl]nicotinamide has been studied for its potential therapeutic effects in various diseases. It has shown promising results in the treatment of cancer, inflammation, and autoimmune diseases. Studies have also shown that it has potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
6-chloro-N-[4-(difluoromethoxy)phenyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF2N2O2/c14-11-6-1-8(7-17-11)12(19)18-9-2-4-10(5-3-9)20-13(15)16/h1-7,13H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WILUHHUXPLCCPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CN=C(C=C2)Cl)OC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{5-[(2,3-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-2-methylpropanamide](/img/structure/B5817880.png)
![6-{[(1-methyl-1H-imidazol-2-yl)thio]methyl}-N-(3-methylphenyl)-1,3,5-triazine-2,4-diamine](/img/structure/B5817886.png)
![2-(3,4-dimethylphenoxy)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide](/img/structure/B5817891.png)
![N-(4-{N-[(4-chlorophenoxy)acetyl]ethanehydrazonoyl}phenyl)cyclobutanecarboxamide](/img/structure/B5817904.png)
![methyl {3-[(4-chlorobenzoyl)amino]phenoxy}acetate](/img/structure/B5817905.png)
![2-[(4-nitrobenzyl)oxy]naphthalene](/img/structure/B5817907.png)
![2-[(ethylsulfonyl)amino]benzamide](/img/structure/B5817920.png)
![2-[(4-methylphenyl)thio]-N-(5,6,7,8-tetrahydro-1-naphthalenyl)acetamide](/img/structure/B5817931.png)
![4-({[2-(aminocarbonyl)phenyl]amino}carbonyl)phenyl acetate](/img/structure/B5817933.png)
![ethyl 2-ethoxy-5-hydroxy-1H-benzo[g]indole-3-carboxylate](/img/structure/B5817953.png)
